Cas no 16948-36-0 ((R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride)

(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride is a chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its key advantages include high enantiomeric purity, which is critical for asymmetric synthesis and the development of optically active compounds. The tert-butyl and methyl ester groups enhance stability and solubility, facilitating selective deprotection and further functionalization. The hydrochloride salt form improves handling and storage properties. This compound is particularly valuable in the preparation of bioactive molecules, such as enzyme inhibitors and peptidomimetics, where stereochemical control is essential. Its well-defined structure and reliable reactivity make it a preferred choice for synthetic applications requiring precise chiral building blocks.
(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride structure
16948-36-0 structure
Product Name:(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride
CAS No:16948-36-0
MF:C10H20ClNO4
MW:253.72310256958
MDL:MFCD04973242
CID:136124
PubChem ID:50998698
Update Time:2025-08-04

(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride
    • H-D-Glu(OtBu)-OMe.HCl
    • 5-O-tert-butyl 1-O-methyl (2R)-2-aminopentanedioate,hydrochloride
    • Glutamic acid,5-tert-butyl methyl ester, hydrochloride, D- (8CI)
    • H-D-Glu(OtBu)-OMe·HCl
    • H-D-Glu(OtBu)-OMe•HCl
    • D-glutamic acid γ-tert·butylester α-methyl este
    • 5-O-tert-butyl 1-O-methyl (2R)-2-aminopentanedioate
    • D-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride
    • AKOS015911470
    • D-Glutamic acid gamma-tert-butylester alpha-methyl ester
    • 5-tert-Butyl 1-methyl D-glutamate--hydrogen chloride (1/1)
    • d-glutamic acid 5-tert-butyl 1-methyl ester hcl
    • MFCD04973242
    • D-GLUTAMIC ACID GAMMA-TERTBUTYLESTER ALFA-METHYL ESTE
    • 16948-36-0
    • DTXSID90679345
    • DS-4438
    • FD21520
    • D-Glutamic acid alpha-methyl-ester-delta-t-butyl ester hydrochloride
    • CS-0154839
    • 5-O-tert-butyl 1-O-methyl (2R)-2-aminopentanedioate;hydrochloride
    • A882090
    • 5-TERT-BUTYL 1-METHYL (2R)-2-AMINOPENTANEDIOATE HYDROCHLORIDE
    • H-D-Glu(OtBu)-OMe HCl
    • SCHEMBL25409265
    • MDL: MFCD04973242
    • Inchi: 1S/C10H19NO4.ClH/c1-10(2,3)15-8(12)6-5-7(11)9(13)14-4;/h7H,5-6,11H2,1-4H3;1H/t7-;/m1./s1
    • InChI Key: YIFPACFSZQWAQF-OGFXRTJISA-N
    • SMILES: Cl.O(C(CC[C@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 253.10800
  • Monoisotopic Mass: 253.1080858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62000
  • LogP: 2.11090

(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride Pricemore >>

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abcr
AB155616-1 g
D-Glutamic acid alpha-methyl-ester-delta-t-butyl ester hydrochloride, 97% (H-D-Glu(OtBu)-OMe.HCl); .
16948-36-0 97%
1 g
€135.50 2023-07-20
abcr
AB155616-5 g
D-Glutamic acid alpha-methyl-ester-delta-t-butyl ester hydrochloride, 97% (H-D-Glu(OtBu)-OMe.HCl); .
16948-36-0 97%
5 g
€297.90 2023-07-20
abcr
AB155616-10 g
D-Glutamic acid alpha-methyl-ester-delta-t-butyl ester hydrochloride, 97% (H-D-Glu(OtBu)-OMe.HCl); .
16948-36-0 97%
10 g
€506.50 2023-07-20

(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16948-36-0)(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride
Order Number:A882090
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:05
Price ($):302.0
Email:sales@amadischem.com

Additional information on (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride

Recent Advances in the Study of (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride (CAS: 16948-36-0)

The compound (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride (CAS: 16948-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride as a key intermediate in the synthesis of chiral compounds, which are crucial for the development of enantiomerically pure pharmaceuticals. The compound's unique structural features, including the tert-butyl group and the methyl ester, contribute to its stability and reactivity, making it a valuable building block in organic synthesis. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and confirm its purity and stereochemical configuration.

In the context of pharmacological research, (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride has been investigated for its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies suggest that the compound may interact with glutamate receptors, which are implicated in various neurological disorders, including Alzheimer's disease and epilepsy. These findings have spurred further investigations into the compound's mechanism of action and its potential therapeutic benefits.

Moreover, recent advancements in synthetic methodologies have enabled the scalable production of (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride, addressing previous challenges related to yield and enantioselectivity. Innovations in catalytic asymmetric synthesis and green chemistry approaches have been particularly impactful, offering more sustainable and cost-effective routes to the compound's production. These developments are expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, the potential clinical applications of (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride remain a promising area of exploration. Ongoing preclinical studies are evaluating its efficacy and safety profile in animal models, with a focus on its pharmacokinetics and biodistribution. Additionally, collaborations between academic institutions and pharmaceutical companies are underway to explore the compound's utility in drug discovery programs targeting central nervous system disorders.

In conclusion, (R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride (CAS: 16948-36-0) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its versatile applications in synthesis, coupled with its potential pharmacological properties, underscore the importance of continued research in this area. Future studies will likely focus on elucidating its biological targets, optimizing its synthetic routes, and advancing its development as a therapeutic agent.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16948-36-0)(R)-5-tert-Butyl 1-methyl 2-aminopentanedioate hydrochloride
A882090
Purity:99%
Quantity:25g
Price ($):302.0
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